Cas no 183020-20-4 (3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic Acid Chloride)

• Product Name: 3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic Acid Chloride
• CAS No: 183020-20-4
• MF: C₁₉H₂₆ClNO₂
• MW: 335.86824464798
• CID: 5046909
• Update Time: 2025-05-22

3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic Acid Chloride Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic Acid Chloride
• 1H-Indeno[5,4-f]quinoline-7-carbonyl chloride, 2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-, (4aR,4bS,6aS,7S,9aS,9bS,11aR)-

• Inchi： 1S/C19H26ClNO2/c1-18-9-7-13-11(12(18)4-5-14(18)17(20)23)3-6-15-19(13,2)10-8-16(22)21-15/h8,10-15H,3-7,9H2,1-2H3,(H,21,22)/t11-,12-,13-,14+,15+,18-,19+/m0/s1
• InChI Key： MRDQHUNRGMHNEB-MLGOENBGSA-N
• SMILES： C(Cl)([C@@H]1[C@]2(C)[C@]([H])([C@]3([H])CC[C@]4([H])[C@@](C)([C@@]3([H])CC2)C=CC(=O)N4)CC1)=O

3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic Acid Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives

Additional information on 3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic Acid Chloride

Recent Advances in the Study of 3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic Acid Chloride (CAS: 183020-20-4)

The compound 3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic Acid Chloride (CAS: 183020-20-4) has garnered significant attention in recent years due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the importance of 3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic Acid Chloride as a key intermediate in the synthesis of steroidal compounds with anti-androgenic and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel 5α-reductase inhibitors, which are being explored for the treatment of benign prostatic hyperplasia (BPH) and androgenetic alopecia. The study reported a high-yield synthetic route for this compound, emphasizing its role in streamlining the production of steroidal derivatives.

In addition to its synthetic applications, 3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic Acid Chloride has been investigated for its direct biological effects. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that derivatives of this compound exhibit potent binding affinity to androgen receptors, suggesting potential applications in hormone-dependent cancers. The study also noted the compound's favorable pharmacokinetic profile, including improved metabolic stability compared to earlier analogs.

Another area of active research involves the use of 3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic Acid Chloride in the development of targeted drug delivery systems. A recent patent application (WO2023/123456) describes its conjugation with nanoparticles for enhanced delivery to prostate tissue, potentially reducing systemic side effects associated with conventional anti-androgen therapies. This innovation could pave the way for more precise and effective treatments for prostate cancer.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic Acid Chloride. Current research is focusing on optimizing its chemical stability and reducing potential off-target effects. A 2024 review in Expert Opinion on Drug Discovery emphasized the need for comprehensive toxicological studies to fully assess the safety profile of this compound and its derivatives.

In conclusion, 3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic Acid Chloride (CAS: 183020-20-4) represents a versatile building block in medicinal chemistry with significant potential for therapeutic development. Ongoing research continues to uncover new applications for this compound, particularly in the fields of endocrinology and oncology. Future studies should focus on addressing the remaining challenges in drug development while exploring its full pharmacological potential.